Cas no 2138036-77-6 (3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one)

3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one is a cyclic ketone derivative featuring a cyclobutylmethoxy substituent at the 3-position and geminal dimethyl groups at the 4-position of the cyclohexanone ring. This structural configuration imparts steric and electronic effects that may influence reactivity and selectivity in synthetic applications. The compound is of interest in organic synthesis, particularly as an intermediate for pharmaceuticals or fine chemicals, due to its potential for further functionalization at the ketone moiety or the cyclobutylmethyl ether group. Its rigid cyclohexanone core, combined with the cyclobutylmethoxy side chain, offers a unique scaffold for exploring structure-activity relationships in medicinal chemistry or materials science. The gem-dimethyl substitution enhances stability, reducing unwanted ring conformations or side reactions.
3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one structure
2138036-77-6 structure
Product Name:3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one
CAS No:2138036-77-6
MF:C13H22O2
MW:210.312584400177
CID:6257091
PubChem ID:165491252
Update Time:2025-06-08

3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one
    • EN300-1159610
    • 2138036-77-6
    • 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one
    • Inchi: 1S/C13H22O2/c1-13(2)7-6-11(14)8-12(13)15-9-10-4-3-5-10/h10,12H,3-9H2,1-2H3
    • InChI Key: QAQCJGBKRWIDOY-UHFFFAOYSA-N
    • SMILES: O(CC1CCC1)C1CC(CCC1(C)C)=O

Computed Properties

  • Exact Mass: 210.161979940g/mol
  • Monoisotopic Mass: 210.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1159610-1.0g
3-(cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one
2138036-77-6
1g
$0.0 2023-06-08

3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one Related Literature

Additional information on 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one

Introduction to 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one (CAS No. 2138036-77-6)

3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one, identified by the chemical identifier CAS No. 2138036-77-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexanone backbone substituted with a cyclobutylmethoxy group and two methyl groups at the 4-position, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in various chemical and biological applications.

The structural framework of 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one consists of a rigid cyclohexane ring modified with a cyclobutyl side chain and an oxygenated substituent. This configuration imparts distinct steric and electronic characteristics to the molecule, which can influence its reactivity, solubility, and interaction with biological targets. The presence of the cyclobutylmethoxy group, in particular, introduces a bulky hydrophobic region that may enhance binding affinity or modulate metabolic stability in potential pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The structural motif of 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one aligns well with this trend, as it combines elements of both cyclohexanone and cyclobutane derivatives—both of which have been extensively studied for their pharmacological properties. The dimethyl substitution at the 4-position further diversifies its chemical profile, offering opportunities for fine-tuning its biological activity.

One of the most compelling aspects of 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one is its potential utility as a building block in medicinal chemistry. The cyclohexanone core is a well-known scaffold in drug design, often serving as a key pharmacophore in small-molecule inhibitors and modulators. By incorporating the cyclobutylmethoxy group, researchers can explore new chemical space while leveraging the established properties of the cyclohexanone scaffold. This approach has led to several promising candidates in preclinical studies aimed at identifying novel bioactive molecules.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one for biological activity. Molecular docking simulations and virtual screening have been employed to predict interactions with target proteins, providing insights into potential mechanisms of action. These computational methods have accelerated the discovery process, allowing researchers to prioritize compounds based on their predicted binding affinities and selectivity profiles.

The synthesis of 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to achieve high yields and enantiopurity. However, recent innovations in synthetic methodologies have made it possible to construct such molecules more efficiently. For instance, asymmetric catalysis and transition-metal-catalyzed reactions have been utilized to introduce specific functional groups while maintaining regioselectivity and stereoselectivity.

In addition to its pharmaceutical potential, 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one may find applications in other areas of chemistry. Its unique structure makes it a suitable candidate for studying supramolecular interactions or as a precursor in the synthesis of more complex organic compounds. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for interdisciplinary research.

The safety and handling of 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one are also important considerations. While it does not fall under any hazardous or restricted categories under current regulations, proper laboratory protocols should be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound in a laboratory setting.

Future research directions for 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one may focus on exploring its pharmacological effects through preclinical studies. Investigating its interactions with enzymes or receptors could provide valuable insights into its potential therapeutic applications. Additionally, studying its metabolic pathways and degradation products will help assess its safety profile and optimize its formulation for practical use.

The versatility of 3-(Cyclobutylmethoxy)-4,4-dimethylcyclohexan-1-one as both a synthetic intermediate and a potential bioactive molecule underscores its importance in modern chemical research. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will play an increasingly significant role in the development of new drugs and materials.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd